3-Hydroxy-estra-1,3,5(10),9(11)-tetraen-17-one
3-Hydroxy-estra-1,3,5(10),9(11)-tetraen-17-one
Brand Name:
Vulcanchem
CAS No.:
1089-80-1
VCID:
VC0086173
InChI:
InChI=1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-16,19H,2,4,6-7,9H2,1H3/t15-,16+,18+/m1/s1
SMILES:
CC12CC=C3C(C1CCC2=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H20O2
Molecular Weight:
268.3 g/mol
3-Hydroxy-estra-1,3,5(10),9(11)-tetraen-17-one
CAS No.: 1089-80-1
Main Products
VCID: VC0086173
Molecular Formula: C18H20O2
Molecular Weight: 268.3 g/mol
| CAS No. | 1089-80-1 |
|---|---|
| Product Name | 3-Hydroxy-estra-1,3,5(10),9(11)-tetraen-17-one |
| Molecular Formula | C18H20O2 |
| Molecular Weight | 268.3 g/mol |
| IUPAC Name | (8S,13S,14S)-3-hydroxy-13-methyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-16,19H,2,4,6-7,9H2,1H3/t15-,16+,18+/m1/s1 |
| Standard InChIKey | SONVSJYKHAWLHA-RYRKJORJSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3C=CC(=C4)O |
| PubChem Compound | 10890881 |
| Last Modified | Nov 11 2021 |
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